Cas no 165538-35-2 (3-(2-Bromophenoxy)Propanoic Acid)

• Product Name: 3-(2-Bromophenoxy)Propanoic Acid
• CAS No: 165538-35-2
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• MDL: MFCD02295726
• CID: 1095667
• PubChem ID: 16775454
• Update Time: 2025-10-29

3-(2-Bromophenoxy)Propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromophenoxy)propanoicacid
• AKOS BBV-012693
• UKRORGSYN-BB BBV-012693
• DTXSID00588297
• AKOS000131350
• AS-62261
• CS-0037755
• 165538-35-2
• Propanoic acid, 3-(2-bromophenoxy)-
• EN300-42637
• SCHEMBL2728131
• YRCVMOJOHSPJGU-UHFFFAOYSA-N
• SY123375
• W12469
• J-010207
• 3-(2-bromophenoxy)propanoic acid
• Z295439184
• MFCD02295726
• DB-203613
• OTAVA-BB 7020672969
• 3-(2-Bromophenoxy)Propanoic Acid

• MDL： MFCD02295726
• Inchi： 1S/C9H9BrO3/c10-7-3-1-2-4-8(7)13-6-5-9(11)12/h1-4H,5-6H2,(H,11,12)
• InChI Key： YRCVMOJOHSPJGU-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1OCCC(=O)O

Computed Properties

• Exact Mass: 243.97351g/mol
• Monoisotopic Mass: 243.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2-Bromophenoxy)Propanoic Acid

Comprehensive Overview of 3-(2-Bromophenoxy)Propanoic Acid (CAS No. 165538-35-2)

3-(2-Bromophenoxy)Propanoic Acid (CAS No. 165538-35-2) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its molecular structure, featuring a bromophenoxy moiety linked to a propanoic acid chain, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers often search for "3-(2-Bromophenoxy)Propanoic Acid synthesis" or "CAS 165538-35-2 applications," reflecting its relevance in drug discovery and material science.

The compound's unique properties, such as its halogenated aromatic core, contribute to its versatility in cross-coupling reactions, a topic trending in modern organic chemistry. Recent studies highlight its role in developing non-steroidal anti-inflammatory drugs (NSAIDs) analogs, aligning with the growing demand for novel therapeutic agents. Keywords like "3-(2-Bromophenoxy)Propanoic Acid derivatives" and "bromophenoxy compounds in medicine" are frequently queried, underscoring its industrial significance.

From an environmental perspective, 3-(2-Bromophenoxy)Propanoic Acid is scrutinized for its biodegradability, a hot topic in green chemistry. Analytical methods such as HPLC and GC-MS are commonly employed to quantify its stability, addressing queries like "CAS 165538-35-2 analytical techniques." Its compatibility with sustainable solvents also positions it as a candidate for eco-friendly synthesis protocols.

In material science, this compound serves as a precursor for liquid crystals and polymeric materials, resonating with searches for "functionalized bromoaromatics." Its thermal stability and electronic properties are explored in optoelectronic applications, further expanding its utility beyond traditional chemistry domains.

Regulatory compliance and safety data for 165538-35-2 are often sought after, with databases like PubChem and Reaxys providing detailed toxicological profiles. The compound's low volatility and controlled handling requirements make it a safer alternative to more reactive brominated compounds, addressing common concerns about "halogenated compound safety."

Future research directions for 3-(2-Bromophenoxy)Propanoic Acid may focus on its catalytic applications or as a template for metal-organic frameworks (MOFs). Such innovations align with global interest in "smart materials" and "catalytic green processes," ensuring its continued relevance in scientific literature and industrial workflows.